p-Anisidine p-Anisidine P-anisidine appears as brown crystals or dark brown solid. Characteristic amine odor. (NTP, 1992)
P-anisidine is a substituted aniline that is aniline in which the hydrogen para to the amino group has been replaced by a methoxy group. It is used as a reagent for the detection of oxidation products such as aldehydes and ketones in fats and oils. It has a role as a reagent and a genotoxin. It is a member of methoxybenzenes, a substituted aniline and a primary amino compound.
p-Anisidine, also known as 4-methoxyaniline or p-aminoanisole, belongs to the class of organic compounds known as aminophenyl ethers. These are aromatic compounds that contain a phenol ether, which carries an amine group on the benzene ring. p-Anisidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, p-anisidine is primarily located in the cytoplasm. p-Anisidine can be converted into methacetin. p-Anisidine is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 104-94-9
VCID: VC0042471
InChI: InChI=1S/C7H9NO/c1-9-7-4-2-6(8)3-5-7/h2-5H,8H2,1H3
SMILES: COC1=CC=C(C=C1)N
Molecular Formula: C7H9NO
H2NC6H4OCH3
C7H9NO
Molecular Weight: 123.15 g/mol

p-Anisidine

CAS No.: 104-94-9

Reference Standards

VCID: VC0042471

Molecular Formula: C7H9NO
H2NC6H4OCH3
C7H9NO

Molecular Weight: 123.15 g/mol

p-Anisidine - 104-94-9

CAS No. 104-94-9
Product Name p-Anisidine
Molecular Formula C7H9NO
H2NC6H4OCH3
C7H9NO
Molecular Weight 123.15 g/mol
IUPAC Name 4-methoxyaniline
Standard InChI InChI=1S/C7H9NO/c1-9-7-4-2-6(8)3-5-7/h2-5H,8H2,1H3
Standard InChIKey BHAAPTBBJKJZER-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)N
Canonical SMILES COC1=CC=C(C=C1)N
Boiling Point 469 °F at 760 mm Hg (NTP, 1992)
243.0 °C
243 °C
437°F
475°F
Colorform White solid
Fused crystalline mass
Crystals, plates from aqueous solution
Yellow to brown, crystalline solid
Density 1.071 at 135 °F (NTP, 1992)
1.071 at 57 °C/4 °C
1.07 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00
1.10
1.07
Flash Point 41 °F (NTP, 1992)
122 °C (251.6 °F) (closed cup)
122 °C
244°F (open cup)
Melting Point 135 °F (NTP, 1992)
57.2 °C
57.2°C
57 °C
41°F
135°F
Physical Description P-anisidine appears as brown crystals or dark brown solid. Characteristic amine odor. (NTP, 1992)
Solid
COLOURLESS-TO-BROWN CRYSTALS WITH CHARACTERISTIC ODOUR.
A fused crystalline solid or a reddish to yellowish oily liquid.
Yellow to brown, crystalline solid with an amine-like odor.
Description P-anisidine appears as brown crystals or dark brown solid. Characteristic amine odor. (NTP, 1992)
P-anisidine is a substituted aniline that is aniline in which the hydrogen para to the amino group has been replaced by a methoxy group. It is used as a reagent for the detection of oxidation products such as aldehydes and ketones in fats and oils. It has a role as a reagent and a genotoxin. It is a member of methoxybenzenes, a substituted aniline and a primary amino compound.
p-Anisidine, also known as 4-methoxyaniline or p-aminoanisole, belongs to the class of organic compounds known as aminophenyl ethers. These are aromatic compounds that contain a phenol ether, which carries an amine group on the benzene ring. p-Anisidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, p-anisidine is primarily located in the cytoplasm. p-Anisidine can be converted into methacetin. p-Anisidine is a potentially toxic compound.
Related CAS 20265-97-8 (hydrochloride)
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
0.17 M
Soluble in acetone, benzene; very soluble in ether, ethanol
In water, 2.10X10+4 mg/L at 20 °C
21 mg/mL at 20 °C
Solubility in water, g/100ml at 20 °C: 2.2 (moderate)
Moderate
Synonyms 1,4-Anisidine; 4-Methoxybenzenamine; 1-Amino-4-methoxybenzene; 4-Aminoanisole; 4-Aminomethoxybenzene; 4-Methoxy-1-aminobenzene; 4-Methoxyaniline; 4-Methoxybenzenamine; 4-Methoxylaniline; 4-Methoxyphenylamine; Anisidine; Methyl 4-aminophenyl ether; NS
Vapor Density 4.25 (NTP, 1992) (Relative to Air)
4.28 (Air = 1)
Relative vapor density (air = 1): 4.3
4.25
Vapor Pressure less than 0.1 mm Hg at 68 °F (NTP, 1992)
0.03 mmHg
3.0X10-2 mm Hg at 20 °C
Vapor pressure, Pa at 20 °C: 2
<0.1 mmHg
(77°F): 0.006 mmHg
PubChem Compound 7732
Last Modified Nov 11 2021
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